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Compound of Interest

Compound Name: Carbamylcholine

Cat. No.: B1198889

Technical Support Center: Carbamyicholine
(Carbachol)

This guide provides researchers, scientists, and drug development professionals with essential
information on the proper dissolution and storage of Carbamylcholine (also known as
Carbachol) for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is Carbamylcholine and what is its primary mechanism of action in research?

Carbamylcholine, or Carbachol, is a synthetic choline ester that functions as a non-selective
cholinergic agonist.[1] It mimics the effect of acetylcholine by binding to and activating both
muscarinic and nicotinic acetylcholine receptors.[2] A key feature for experimental use is its
resistance to hydrolysis by cholinesterases, the enzymes that normally break down
acetylcholine, resulting in a more prolonged action compared to the natural neurotransmitter.[1]

[3]
Q2: What are the recommended solvents for dissolving Carbamylcholine Chloride?

Carbamylcholine chloride is highly soluble in water and can also be dissolved in other
solvents such as Dimethyl Sulfoxide (DMSO), ethanol, and methanol.[1] Water is often the
preferred solvent for creating aqueous solutions for in vitro and in vivo experiments.
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Q3: How should I prepare a stock solution of Carbamylcholine?

To prepare a stock solution, first calculate the required mass of Carbamylcholine powder
based on its molecular weight (182.65 g/mol ) and your desired final concentration and volume.
[1] Weigh the hygroscopic powder in a controlled environment and dissolve it in the appropriate
volume of your chosen solvent. Ensure the powder is fully dissolved by vortexing or gentle
warming if necessary, depending on the solvent used.[4] For sterile applications, the resulting
solution should be passed through a 0.22 um sterile filter.

Q4: What are the proper storage conditions for solid Carbamylcholine?

Solid Carbamylcholine chloride is a hygroscopic, white crystalline powder.[5][6] It should be
stored desiccated at room temperature (10-30°C).[1][3] For long-term storage (months to
years), it is recommended to keep it in a dry, dark place at -20°C.[4][7]

Q5: How should | store my prepared Carbamylcholine stock solutions?

The storage conditions for Carbamylcholine solutions depend on the solvent and the intended
duration of storage:

e Aqueous solutions: Can be stored at 4°C for up to 6 months.[3][8]

e Solutions in solvent (e.g., DMSO): For long-term storage of up to one year, aliquoting and
storing at -80°C is recommended.[4] For short-term use (days to weeks), storage at 0-4°C is
acceptable.[7]

Q6: How stable are Carbamylcholine solutions?

Aqueous solutions of Carbamylcholine are generally stable, even when heated.[9] However,
for autoclaving, stability is highest when the solution is buffered to a pH of 3.5.[9] Unbuffered
solutions may experience up to 5% decomposition upon autoclaving.[9] The solid form is
sensitive to moisture and should be handled accordingly.[5]
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Problem

Possible Cause

Recommended Solution

Powder is difficult to dissolve.

1. Incorrect solvent or
insufficient volume used.2.
Solution temperature is too

low.

1. Confirm solubility in your
chosen solvent using the data
table below. Ensure you are
using a sufficient volume.2.
Gentle warming (up to 50°C)
can aid dissolution in solvents
like ethanol or DMSO.[4]

Precipitate forms in a stored

solution.

1. The storage temperature is
too low for the concentration
(especially for DMSO
stocks).2. Solvent has
evaporated over time,

increasing the concentration.

1. Gently warm the solution in
a water bath to redissolve the
precipitate before use.2.
Always use tightly sealed vials.
If evaporation is suspected, it
is best to prepare a fresh

solution.

Inconsistent experimental

results.

1. Solution degradation due to
improper storage.2. Inaccurate

initial concentration.

1. Prepare fresh stock
solutions, especially for long-
term or sensitive experiments.
It is recommended to use
freshly prepared solutions for
in vivo studies.[4]2.
Recalculate the mass needed,
accounting for the batch-
specific molecular weight if

hydration varies.[1]

Data Summary Tables

Table 1: Solubility of Carbamylcholine Chloride
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Maximum Maximum
Solvent Concentration Concentration Notes
(mM) (mg/mL)
Alsocitedas1gin1
Water 100 mM - 197.09 mM 18.27 - 36 mg/mL
mL.[1][4]°]
Some sources
suggest warming to
DMSO 50 mM 9.13 mg/mL )
50°C may be required.
[11[4]
Warming to 50°C may
Ethanol ~65.7 mM ~12 mg/mL )
be required.[4]
Methanol Not specified 100 mg/mL
PBS (pH 7.2) Not specified 5 mg/mL [10]
Table 2: Storage Conditions for Carbamylcholine
Form Condition Temperature Duration
. ) Short to Medium-term.
Solid Powder Desiccated, dark Room Temperature

[1]

Desiccated, dark

-20°C

Long-term (up to 3
years).[4][7]

Short-term (days to

Stock Solution Aqueous or in solvent 0 -4°C
weeks).[7]
Stock Solution Aqueous 4°C Up to 6 months.[8]
) In solvent (e.g., Long-term (months).
Stock Solution -20°C
DMSO) [7]
In solvent (e.g., Long-term (upto 1
Stock Solution (c9 -80°C g (up
DMSO) year).[4]
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Experimental Protocols

Protocol 1: Preparation of a 100 mM Aqueous Stock Solution

Calculation: To make 10 mL of a 100 mM solution, calculate the required mass:
o Mass (g) = 182.65 g/mol * 0.1 mol/L * 0.010 L = 0.18265 g = 182.65 mg

e Weighing: Accurately weigh 182.65 mg of Carbamylcholine chloride powder. As the
compound is hygroscopic, perform this step quickly in an area with controlled humidity if
possible.[5][11]

o Dissolution: Transfer the powder to a 15 mL conical tube. Add 8 mL of high-purity water (e.g.,
Milli-Q or equivalent). Vortex thoroughly until the powder is completely dissolved.

» Final Volume: Adjust the final volume to 10 mL with water.

 Sterilization (Optional): For cell culture or in vivo use, sterilize the solution by passing it
through a 0.22 um syringe filter into a sterile container.

o Storage: Aliquot the solution into sterile microcentrifuge tubes and store at 4°C for up to 6
months or -20°C for longer-term storage.[7]

Visualizations
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Click to download full resolution via product page

Caption: Workflow for preparing Carbamylcholine stock solutions.
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Caption: Simplified Carbamylcholine signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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